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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ER-464195-01 is a potent and orally active small molecule inhibitor of the interaction between

Calreticulin (CRT) and integrin α subunits. By disrupting this interaction, ER-464195-01
effectively suppresses the adhesiveness of leukocytes, such as T cells and neutrophils, which

plays a crucial role in inflammatory responses. These characteristics make ER-464195-01 a

promising therapeutic candidate for inflammatory bowel disease (IBD) and other inflammatory

conditions.

This document provides detailed application notes and protocols for the solubility and use of

ER-464195-01 in various experimental settings.

Physicochemical and Solubility Data
ER-464195-01 is available as a hydrochloride salt with the following properties:
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Property Value

Chemical Formula C₂₃H₃₉ClN₂

Molecular Weight 379.03 g/mol

IUPAC Name

1-propyl-4-(2-(3,3,5,5-

tetramethylcyclohexyl)phenyl)piperazine

hydrochloride

CAS Number 859218-37-4 (HCl salt)

Solubility in DMSO
The solubility of ER-464195-01 in dimethyl sulfoxide (DMSO) has been determined to be 10

mM.

Solvent Solubility

DMSO 10 mM

Biological Activity
ER-464195-01 functions by inhibiting the binding of Calreticulin (CRT) to the cytoplasmic tails

of integrin α subunits (ITGAs). This interaction is a key step in the activation of integrins on the

surface of leukocytes, which is necessary for their adhesion to the vascular endothelium and

subsequent infiltration into inflamed tissues. By blocking this interaction, ER-464195-01
reduces leukocyte adhesion and mitigates the inflammatory cascade.

Signaling Pathway
The following diagram illustrates the signaling pathway inhibited by ER-464195-01.
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Caption: Inhibition of Calreticulin-Integrin α interaction by ER-464195-01.
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Experimental Protocols
Protocol 1: Preparation of ER-464195-01 Stock and
Working Solutions in DMSO
This protocol describes the preparation of a 10 mM stock solution of ER-464195-01 in DMSO

and its subsequent dilution to working concentrations.

Materials:

ER-464195-01 HCl (MW: 379.03 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Stock Solution Preparation (10 mM): a. Weigh out 3.79 mg of ER-464195-01 HCl. b. Add 1

mL of anhydrous DMSO to the vial containing the compound. c. Vortex thoroughly until the

compound is completely dissolved. d. Store the 10 mM stock solution at -20°C in small

aliquots to avoid repeated freeze-thaw cycles.

Working Solution Preparation: a. Thaw an aliquot of the 10 mM stock solution at room

temperature. b. Dilute the stock solution to the desired final concentration using the

appropriate cell culture medium or buffer for your experiment. For example, to prepare a 10

µM working solution in 1 mL of medium, add 1 µL of the 10 mM stock solution to 999 µL of

medium. c. Mix well by gentle pipetting or vortexing. d. Use the working solution immediately.
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To cite this document: BenchChem. [Application Notes and Protocols: ER-464195-01].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-
464195-01]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15279959/docs?utm_src=pdf-body-img#application-notes-and-protocols-er-464195-01
https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-464195-01
https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-464195-01
https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-464195-01
https://www.benchchem.com/product/b15279959/docs#application-notes-and-protocols-er-464195-01
https://www.benchchem.com/product/b15279959?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15279959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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